Cas no 54274-32-7 ((9alpha,16beta,18S)-ormosanine)
54274-32-7 structure
Product Name:(9alpha,16beta,18S)-ormosanine
CAS No:54274-32-7
MF:C20H35N3
MW:317.512005090714
CID:1588237
PubChem ID:11876142
Update Time:2025-04-21
(9alpha,16beta,18S)-ormosanine Chemical and Physical Properties
Names and Identifiers
-
- (9alpha,16beta,18S)-ormosanine
- DTXSID30332023
- CHEBI:9438
- Templetine
- 54274-32-7
- (1S,2R,7R,9S,10R)-1-[(2S)-piperidin-2-yl]-3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane
- C10786
- AKOS030503822
-
- Inchi: 1S/C20H35N3/c1-3-9-21-18(8-1)20-13-16(12-15-6-5-10-22-19(15)20)17-7-2-4-11-23(17)14-20/h15-19,21-22H,1-14H2/t15-,16+,17-,18+,19-,20+/m1/s1
- InChI Key: YUKCLPPRYNXRAF-FGSPNWDHSA-N
- SMILES: N12CCCC[C@@H]1[C@H]1C[C@H]3CCCN[C@H]3[C@]([C@@H]3CCCCN3)(C2)C1
Computed Properties
- Exact Mass: 317.283098129g/mol
- Monoisotopic Mass: 317.283098129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.3Ų
- XLogP3: 2.7
Experimental Properties
- Density: 1.1
- Boiling Point: 404.8°C at 760 mmHg
- Flash Point: 193.7°C
- Refractive Index: 1.576
(9alpha,16beta,18S)-ormosanine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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